Cas no 1393462-75-3 (6-(trifluoromethyl)-Cinnoline)

• Product Name: 6-(trifluoromethyl)-Cinnoline
• CAS No: 1393462-75-3
• MF: C₉H₅F₃N₂
• MW: 198.144612073898
• CID: 1105683
• PubChem ID: 145711056
• Update Time: 2025-04-20

6-(trifluoromethyl)-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-Cinnoline
• 6-(Trifluoromethyl)cinnoline
• 1393462-75-3

• Inchi： 1S/C9H5F3N2/c10-9(11,12)7-1-2-8-6(5-7)3-4-13-14-8/h1-5H
• InChI Key： IKEWCTUQXPRKQN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=CN=N2)C=1)(F)F

Computed Properties

• Exact Mass: 198.04048265g/mol
• Monoisotopic Mass: 198.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų